Cas no 75175-36-9 (2(1H)-Pyrimidinone, 5-[4-(trifluoromethyl)phenyl]-)

• Product Name: 2(1H)-Pyrimidinone, 5-[4-(trifluoromethyl)phenyl]-
• CAS No: 75175-36-9
• MF: C₁₁H₇F₃N₂O
• MW: 240.181292772293
• CID: 1772824
• PubChem ID: 20333324
• Update Time: 2025-06-30

2(1H)-Pyrimidinone, 5-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 5-[4-(trifluoromethyl)phenyl]-
• 5-[4-(trifluoromethyl)phenyl]-1H-pyrimidin-2-one
• DTXSID50605584
• AKOS015941996
• 2-HYDROXY-5-(4-TRIFLUOROMETHYLPHENYL)PYRIMIDINE
• 75175-36-9
• 5-(p-Trifluoromethylphenyl)-2-pyrimidinol
• 5-[4-(Trifluoromethyl)phenyl]pyrimidin-2(1H)-one
• 5-[4-(trifluoromethyl)phenyl]pyrimidin-2-ol
• 5-(4-(Trifluoromethyl)phenyl)pyrimidin-2-ol
• SCHEMBL11468663

• Inchi： 1S/C11H7F3N2O/c12-11(13,14)9-3-1-7(2-4-9)8-5-15-10(17)16-6-8/h1-6H,(H,15,16,17)
• InChI Key： AWWAXXSCNOASRB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=NC(NC=1)=O)(F)F

Computed Properties

• Exact Mass: 240.05111
• Monoisotopic Mass: 240.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46

Additional information on 2(1H)-Pyrimidinone, 5-[4-(trifluoromethyl)phenyl]-

Comprehensive Overview of 2(1H)-Pyrimidinone, 5-[4-(trifluoromethyl)phenyl]- (CAS No. 75175-36-9)

2(1H)-Pyrimidinone, 5-[4-(trifluoromethyl)phenyl]- (CAS No. 75175-36-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a pyrimidinone core substituted with a trifluoromethylphenyl group, making it a valuable intermediate for drug discovery and material science. Its unique structure contributes to its potential applications in medicinal chemistry and biochemical studies, particularly in the development of novel therapeutics targeting inflammatory and metabolic disorders.

The growing interest in 2(1H)-Pyrimidinone derivatives is driven by their versatility in small-molecule drug design. Researchers are exploring its role as a kinase inhibitor or enzyme modulator, aligning with current trends in personalized medicine and targeted therapies. The trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, key factors in optimizing bioavailability—a hot topic in pharmaceutical R&D discussions.

From a synthetic chemistry perspective, CAS 75175-36-9 exemplifies modern structure-activity relationship (SAR) optimization strategies. Its synthesis often involves palladium-catalyzed cross-coupling or multicomponent reactions, techniques frequently searched by organic chemists. The compound's crystallographic data and H-bonding patterns are also of particular interest to computational chemists working on molecular docking simulations.

In material science applications, the 5-[4-(trifluoromethyl)phenyl] substitution contributes to unique electronic properties, making it relevant for organic semiconductors research. This aligns with industry demand for advanced materials in flexible electronics and optoelectronic devices—a trending search topic in materials science forums.

Analytical characterization of 2(1H)-Pyrimidinone, 5-[4-(trifluoromethyl)phenyl]- typically involves advanced techniques like LC-MS, NMR spectroscopy, and X-ray diffraction. These methods are crucial for quality control in high-value chemical production, another area receiving increased attention from manufacturing professionals.

The compound's stability under various pH conditions and thermal profiles makes it suitable for formulation studies, addressing common queries about compound storage and handling protocols in research settings. Its solubility parameters are frequently discussed in pharmaceutical development circles, especially regarding preformulation strategies.

Recent patent literature reveals growing intellectual property activity around pyrimidinone scaffolds, with 75175-36-9 appearing in claims related to anti-inflammatory agents and metabolic disease treatments. This correlates with increasing public health concerns about chronic diseases—a major focus area in current medical research.

Environmental and green chemistry aspects of synthesizing 5-[4-(trifluoromethyl)phenyl]-2(1H)-pyrimidinone are gaining attention, reflecting the chemical industry's shift toward sustainable processes. Researchers are investigating catalyst recycling and atom economy improvements for its production—topics frequently searched in environmental chemistry databases.

The compound's structure-property relationships continue to be explored through QSAR modeling and cheminformatics approaches, addressing the pharmaceutical industry's need for predictive analytics in drug development. These computational methods represent a significant trend in modern chemical data science applications.

As research progresses, 2(1H)-Pyrimidinone, 5-[4-(trifluoromethyl)phenyl]- maintains its relevance across multiple disciplines. Its dual utility in both life sciences and advanced materials ensures continued interest from diverse scientific communities, making CAS 75175-36-9 a compound worth watching in coming years.